4(3H)-Quinazolinone, 2-(((4-((2-chlorophenyl)methylene)-5-oxo-2-thioxo-1-imidazolidinyl)imino)methyl)-3-phenyl-
4(3H)-Quinazolinone, 2-(((4-((2-chlorophenyl)methylene)-5-oxo-2-thioxo-1-imidazolidinyl)imino)methyl)-3-phenyl-
Brand Name:
Vulcanchem
CAS No.:
169471-14-1
VCID:
VC20899629
InChI:
InChI=1S/C25H16ClN5O2S/c26-19-12-6-4-8-16(19)14-21-24(33)31(25(34)29-21)27-15-22-28-20-13-7-5-11-18(20)23(32)30(22)17-9-2-1-3-10-17/h1-15H,(H,29,34)/b21-14+,27-15+
SMILES:
C1=CC=C(C=C1)N2C(=NC3=CC=CC=C3C2=O)C=NN4C(=O)C(=CC5=CC=CC=C5Cl)NC4=S
Molecular Formula:
C25H16ClN5O2S
Molecular Weight:
485.9 g/mol
4(3H)-Quinazolinone, 2-(((4-((2-chlorophenyl)methylene)-5-oxo-2-thioxo-1-imidazolidinyl)imino)methyl)-3-phenyl-
CAS No.: 169471-14-1
Cat. No.: VC20899629
Molecular Formula: C25H16ClN5O2S
Molecular Weight: 485.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 169471-14-1 |
|---|---|
| Molecular Formula | C25H16ClN5O2S |
| Molecular Weight | 485.9 g/mol |
| IUPAC Name | 2-[(E)-[(4E)-4-[(2-chlorophenyl)methylidene]-5-oxo-2-sulfanylideneimidazolidin-1-yl]iminomethyl]-3-phenylquinazolin-4-one |
| Standard InChI | InChI=1S/C25H16ClN5O2S/c26-19-12-6-4-8-16(19)14-21-24(33)31(25(34)29-21)27-15-22-28-20-13-7-5-11-18(20)23(32)30(22)17-9-2-1-3-10-17/h1-15H,(H,29,34)/b21-14+,27-15+ |
| Standard InChI Key | IJMYGNMSVGBYOY-HRFNUEPQSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)N2C(=NC3=CC=CC=C3C2=O)/C=N/N4C(=O)/C(=C\C5=CC=CC=C5Cl)/NC4=S |
| SMILES | C1=CC=C(C=C1)N2C(=NC3=CC=CC=C3C2=O)C=NN4C(=O)C(=CC5=CC=CC=C5Cl)NC4=S |
| Canonical SMILES | C1=CC=C(C=C1)N2C(=NC3=CC=CC=C3C2=O)C=NN4C(=O)C(=CC5=CC=CC=C5Cl)NC4=S |
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